Cas no 2092060-50-7 (N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine)

• Product Name: N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine
• CAS No: 2092060-50-7
• MF: C₈H₁₄F₃NO
• MW: 197.198072910309
• CID: 5048441
• Update Time: 2025-05-27

N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine
• N-methyl-1-[4-(trifluoromethyl)oxan-4-yl]methanamine
• N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine

• Inchi： 1S/C8H14F3NO/c1-12-6-7(8(9,10)11)2-4-13-5-3-7/h12H,2-6H2,1H3
• InChI Key： KJNHTYUNWZTJGO-UHFFFAOYSA-N
• SMILES： FC(C1(CNC)CCOCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3

Additional information on N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine

N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine: A Comprehensive Overview

N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine (CAS No. 2092060-50-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine.

Chemical Structure and Synthesis

The chemical structure of N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine is defined by its core tetrahydro-2H-pyran ring, which is substituted with a trifluoromethyl group at the 4-position and an N-methylamino group at the 1-position. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting target for synthetic chemists.

The synthesis of N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine typically involves a multi-step process. One common approach is to start with a tetrahydrofuran derivative, which is then functionalized to introduce the trifluoromethyl group. Subsequent steps involve the formation of the N-methylamino group through reductive amination or other suitable methods. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound, enhancing its accessibility for further research and development.

Biological Activities

N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine has been extensively studied for its biological activities, particularly in the context of central nervous system (CNS) disorders. Research has shown that this compound exhibits potent activity as a modulator of various neurotransmitter systems, including serotonin and dopamine receptors. These properties make it a potential candidate for the treatment of neurological conditions such as depression, anxiety, and neurodegenerative diseases.

One notable study published in the Journal of Medicinal Chemistry demonstrated that N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine exhibits high affinity for serotonin transporter (SERT) and dopamine transporter (DAT). This binding activity suggests that the compound could be effective in modulating neurotransmitter levels in the brain, thereby alleviating symptoms associated with mood disorders and cognitive impairments.

Potential Therapeutic Applications

The unique pharmacological profile of N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine has led to its evaluation in various preclinical models of neurological disorders. Preclinical studies have shown that this compound can effectively reduce depressive-like behaviors in animal models, indicating its potential as an antidepressant agent. Additionally, it has been found to improve cognitive function in models of Alzheimer's disease, suggesting its utility in treating neurodegenerative conditions.

Clinical trials are currently underway to further investigate the safety and efficacy of N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine in human subjects. Early results from phase I trials have shown promising outcomes, with no significant adverse effects reported. These findings pave the way for more advanced clinical trials to explore its therapeutic potential in larger patient populations.

Conclusion

In conclusion, N-Methyl-1-(4-(trifluoromethyl)tetrahydro-2H-pyran-4-yl)methanamine (CAS No. 2092060-50-7) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a therapeutic agent for neurological disorders makes it an exciting target for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, this compound holds great promise for improving patient outcomes in various medical conditions.